Cas no 873571-92-7 ((5Z)-5-(3-nitrophenyl)methylidene-2-(1,3-thiazol-2-yl)amino-4,5-dihydro-1,3-thiazol-4-one)

(5Z)-5-(3-nitrophenyl)methylidene-2-(1,3-thiazol-2-yl)amino-4,5-dihydro-1,3-thiazol-4-one structure

873571-92-7 structure

Product Name:(5Z)-5-(3-nitrophenyl)methylidene-2-(1,3-thiazol-2-yl)amino-4,5-dihydro-1,3-thiazol-4-one

CAS No:873571-92-7

MF:C₁₃H₈N₄O₃S₂

MW:332.357619285584

CID:6412937

PubChem ID:135733084

Update Time:2023-12-27

(5Z)-5-(3-nitrophenyl)methylidene-2-(1,3-thiazol-2-yl)amino-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

- (5Z)-5-(3-nitrophenyl)methylidene-2-(1,3-thiazol-2-yl)amino-4,5-dihydro-1,3-thiazol-4-one
- (Z)-5-(3-nitrobenzylidene)-2-(thiazol-2-ylamino)thiazol-4(5H)-one
- 873571-92-7
- AKOS002277207
- F3264-0013
- (2E,5Z)-5-[(3-nitrophenyl)methylidene]-2-(1,3-thiazol-2-ylimino)-1,3-thiazolidin-4-one
- CHEMBL405450
- (5Z)-5-[(3-nitrophenyl)methylidene]-2-[(1,3-thiazol-2-yl)amino]-4,5-dihydro-1,3-thiazol-4-one
- 4(5H)-Thiazolone, 5-[(3-nitrophenyl)methylene]-2-(2-thiazolylamino)-
- Inchi： 1S/C13H8N4O3S2/c18-11-10(7-8-2-1-3-9(6-8)17(19)20)22-13(15-11)16-12-14-4-5-21-12/h1-7H,(H,14,15,16,18)
- InChI Key： ROICXAVNWHDJPT-UHFFFAOYSA-N
- SMILES： S1C(=CC2=CC=CC([N+]([O-])=O)=C2)C(=O)N=C1NC1=NC=CS1

Computed Properties

Exact Mass: 332.00378248g/mol
Monoisotopic Mass: 332.00378248g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 532
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 154Å²

Experimental Properties

Density: 1?+-.0.1 g/cm3(Predicted)
Melting Point: 231-233 °C(Solv: 1,4-dioxane (123-91-1))
Boiling Point: 539.2±60.0 °C(Predicted)
pka: 2.35±0.10(Predicted)

(5Z)-5-(3-nitrophenyl)methylidene-2-(1,3-thiazol-2-yl)amino-4,5-dihydro-1,3-thiazol-4-one Pricemore >>

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